Methyl 2-[[5-[[[4-(dimethylsulfamoyl)benzoyl]amino]methyl]-4-methyl-1,2,4-triazol-3-yl]sulfanyl]acetate

• IUPAC Name: methyl 2-[[5-[[[4-(dimethylsulfamoyl)benzoyl]amino]methyl]-4-methyl-1,2,4-triazol-3-yl]sulfanyl]acetate
• InChI: InChI=1S/C16H21N5O5S2/c1-20(2)28(24,25)12-7-5-11(6-8-12)15(23)17-9-13-18-19-16(21(13)3)27-10-14(22)26-4/h5-8H,9-10H2,1-4H3,(H,17,23)
• InChI Key: KIXKXXFUDUMKMW-UHFFFAOYSA-N
• Canonical SMILES: CN1C(=NN=C1SCC(=O)OC)CNC(=O)C2=CC=C(C=C2)S(=O)(=O)N(C)C
• Molecular Formula: C16H21N5O5S2
• Molecular Weight: 427.5 g/mol

Description

Methyl 2-[[5-[[[4-(dimethylsulfamoyl)benzoyl]amino]methyl]-4-methyl-1,2,4-triazol-3-yl]sulfanyl]acetate is a useful research compound. Its molecular formula is C16H21N5O5S2 and its molecular weight is 427.49. The purity is usually 95%.
BenchChem offers high-quality Methyl 2-[[5-[[[4-(dimethylsulfamoyl)benzoyl]amino]methyl]-4-methyl-1,2,4-triazol-3-yl]sulfanyl]acetate suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about Methyl 2-[[5-[[[4-(dimethylsulfamoyl)benzoyl]amino]methyl]-4-methyl-1,2,4-triazol-3-yl]sulfanyl]acetate including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Cyclization and Pharmacological Properties of 1,2,4-Triazole Derivatives

The cyclization of 1,2,4-triazole derivatives has been studied, showcasing the synthesis of new compounds with potential pharmacological properties. For example, by reacting 4-methyl-4H-1,2,4-triazole-3-thiol with ethyl bromoacetate, derivatives have been synthesized that were further processed to obtain compounds with varying pharmacological activities, including effects on the central nervous system (CNS) in mice (Maliszewska-Guz et al., 2005).

Photochemical Decomposition and Synthesis of Sulfamethoxazole

Research into the photochemical decomposition of sulfamethoxazole, a compound with a sulfonamide group similar to the one that might be inferred in the query compound, has revealed insights into its degradation pathways and the formation of various photoproducts (Zhou & Moore, 1994).

Synthesis of Triazine Derivatives

The synthesis of 2-methyl-4-sulfanilamido-s-triazine derivatives highlights the diverse chemical reactions and potential biological activities associated with triazine and related structures. Such compounds have been evaluated for various biological activities, underscoring the relevance of triazine derivatives in medicinal chemistry (Kametani et al., 1972).

Antimicrobial Activities of Novel 1,2,4-Triazole Derivatives

The synthesis and evaluation of novel 1,2,4-triazole derivatives for antimicrobial activities demonstrate the importance of such compounds in developing new therapeutic agents. These studies focus on creating compounds with significant antibacterial and antifungal properties, which could be relevant to the broader application of the query compound in antimicrobial research (Mange et al., 2013).